Cas no 1259077-53-6 (5-Cyanothiazole-4-carboxylic acid)

5-Cyanothiazole-4-carboxylic acid is a heterocyclic compound featuring both cyano and carboxylic acid functional groups on a thiazole scaffold. This structure imparts versatility as a building block in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and cyclization reactions, while the carboxylic acid moiety allows for further derivatization via esterification or amidation. Its rigid thiazole core contributes to stability and potential bioactivity, making it valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules. The compound is typically handled under standard laboratory conditions, requiring protection from moisture to maintain purity.
5-Cyanothiazole-4-carboxylic acid structure
1259077-53-6 structure
Product Name:5-Cyanothiazole-4-carboxylic acid
CAS No:1259077-53-6
MF:C5H2N2O2S
MW:154.146579265594
CID:5231854
Update Time:2025-05-24

5-Cyanothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyanothiazole-4-carboxylic acid
    • 5-Cyanothiazole-4-carboxylicacid
    • 5-cyano-1,3-thiazole-4-carboxylic acid
    • 5-Cyano-thiazole-4-carboxylic acid
    • 4-Thiazolecarboxylic acid, 5-cyano-
    • Inchi: 1S/C5H2N2O2S/c6-1-3-4(5(8)9)7-2-10-3/h2H,(H,8,9)
    • InChI Key: UUYDXTUTYSWQRW-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)O)=C1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 197
  • XLogP3: 0.9
  • Topological Polar Surface Area: 102

5-Cyanothiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM491049-1g
5-Cyanothiazole-4-carboxylic acid
1259077-53-6 97%
1g
$*** 2023-03-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD608655-1g
5-Cyanothiazole-4-carboxylic acid
1259077-53-6 97%
1g
¥3773.0 2024-04-18

Additional information on 5-Cyanothiazole-4-carboxylic acid

Latest Research Insights on 5-Cyanothiazole-4-carboxylic acid (CAS: 1259077-53-6) in Chemical Biology and Pharmaceutical Applications

5-Cyanothiazole-4-carboxylic acid (CAS: 1259077-53-6) has emerged as a pivotal scaffold in medicinal chemistry due to its versatile reactivity and role in constructing bioactive heterocycles. Recent studies highlight its significance as a building block for kinase inhibitors and antiviral agents, particularly in the context of structure-activity relationship (SAR) optimization. A 2023 Journal of Medicinal Chemistry study demonstrated its utility in developing allosteric MEK1 inhibitors, where the cyano and carboxyl groups enabled selective protein-ligand interactions via hydrogen-bonding networks with Lys97 and Asp190 residues.

Advances in synthetic methodologies have expanded access to 5-cyanothiazole derivatives. A notable 2024 Organic Letters publication detailed a photocatalytic C-H cyanation protocol (yield: 78-92%) using this compound as a precursor, significantly improving the efficiency of thiazole-based drug candidates. The CAS: 1259077-53-6 derivative showed enhanced metabolic stability in hepatocyte assays (t1/2 > 120 min) compared to analogous thiophene systems, as reported in Drug Metabolism and Disposition.

In antiviral research, 5-cyanothiazole-4-carboxylic acid derivatives exhibited potent activity against SARS-CoV-2 main protease (Mpro), with IC50 values reaching 0.42 μM in biochemical assays (2023 Nature Communications). Cryo-EM studies revealed that the thiazole core disrupts the catalytic dyad (Cys145-His41) through π-stacking interactions, while the carboxyl group coordinates with water molecules in the S2 subsite. This dual mechanism underscores its potential as a warhead for broad-spectrum antivirals.

Ongoing clinical investigations (Phase I/II) are evaluating 1259077-53-6-derived IDO1 inhibitors for immuno-oncology applications. Preliminary data presented at AACR 2024 showed tumor microenvironment modulation (2.3-fold increase in CD8+ T-cell infiltration) with minimal off-target effects, attributed to the compound's selective binding to the heme cofactor pocket. Structural analogs are also being explored for neurodegenerative diseases, where they modulate α-synuclein aggregation (EC50: 1.8 μM in in vitro fibrillization assays).

The commercial landscape for this chemical entity has evolved significantly, with current GMP-grade pricing at $285-320/g (5g scale, 98.5% HPLC purity). Recent patent analyses (2023-2024) indicate growing IP activity, particularly in compositions for PROTAC linker designs (WO2024011127) and radiopharmaceutical chelators (US20240309821). Analytical challenges in quantifying trace impurities have been addressed through a novel UPLC-MS/MS method (LOQ: 0.01 ppm) published in the Journal of Pharmaceutical and Biomedical Analysis.

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